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Introduction
Butyl propionate (n-butyl propanoate) is an organic ester with the chemical formula

C7H14O2.[1][2][3] It is a colorless liquid characterized by a fruity, apple-like odor.[1][2][4][5]

This document provides a comprehensive overview of the chemical structure, physical and

chemical properties, synthesis, and applications of butyl propionate, with a focus on

information relevant to research and development.

Chemical Structure and Identification
Butyl propionate is the ester formed from the reaction of n-butanol and propionic acid.[1][6]

IUPAC Name: Butyl propanoate[1][2]

Synonyms: n-Butyl propionate, Propanoic acid, butyl ester[1][6]

CAS Number: 590-01-2[1][2]

Chemical Formula: CH3CH2COO(CH2)3CH3[1]

SMILES: CCCCOC(=O)CC[1][2]

InChI: InChI=1S/C7H14O2/c1-3-5-6-9-7(8)4-2/h3-6H2,1-2H3[1][2]
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Physicochemical Properties
A summary of the key physicochemical properties of butyl propionate is presented in the table

below.

Property Value Reference

Molecular Weight 130.187 g/mol [1]

Appearance Colorless liquid [1][5]

Odor Apple-like, fruity [1][2][4]

Boiling Point 146.8 °C (296.2 °F; 419.9 K) [1]

Melting Point -89 °C (-128 °F; 184 K) [1]

Density 0.8754 g/cm³ [1]

Solubility in water 1.5 mg/mL at 20 °C (poor) [1]

Solubility in other solvents Miscible with alcohol and ether [1]

Vapor Pressure 0.589 kPa at 25 °C [1]

Refractive Index (nD) 1.4014 [1]

Flash Point 32 °C (90 °F) [1]

Autoignition Temperature 425 °C (797 °F) [1]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of butyl propionate.
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Spectroscopic Data Key Features Reference

¹H NMR

Signals corresponding to the

ethyl and butyl groups of the

ester.

[7][8]

Mass Spectrometry (MS)

Molecular ion peak and

characteristic fragmentation

pattern.

[2][9][10]

Infrared (IR) Spectroscopy

Strong C=O stretching

vibration characteristic of an

ester.

[7][11]

Synthesis of Butyl Propionate
The most common method for the synthesis of butyl propionate is the Fischer esterification of

propionic acid with n-butanol, typically in the presence of an acid catalyst such as sulfuric acid.

[11][12]

Experimental Protocol: Fischer Esterification
Materials:

Propionic acid

n-Butanol

Concentrated sulfuric acid (catalyst)

Sodium bicarbonate solution (for neutralization)

Anhydrous magnesium sulfate (for drying)

Distillation apparatus

Separatory funnel

Heating mantle
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Procedure:

Combine equimolar amounts of propionic acid and n-butanol in a round-bottom flask.

Slowly add a catalytic amount of concentrated sulfuric acid.

Heat the mixture to reflux for approximately one hour.[11]

After cooling, transfer the mixture to a separatory funnel and wash with water, followed by a

saturated sodium bicarbonate solution to neutralize the excess acid.

Wash again with water and then a brine solution.

Separate the organic layer and dry it over anhydrous magnesium sulfate.

Filter to remove the drying agent.

Purify the crude butyl propionate by distillation.[11]

Propionic Acid + n-Butanol

Reflux

H₂SO₄ (catalyst)

Aqueous Workup
(H₂O, NaHCO₃, Brine)

Drying
(Anhydrous MgSO₄) Distillation Pure Butyl Propionate

Click to download full resolution via product page

Caption: Workflow for the synthesis of butyl propionate via Fischer esterification.

Applications in Research and Development
Butyl propionate has several applications relevant to scientific research and drug

development.

Solvent: It is used as a solvent for a variety of resins and polymers, including nitrocellulose.

[1] Its slow evaporation rate is beneficial in certain formulations.
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Fragrance and Flavoring Agent: In laboratory settings, it can be used as a standard for fruity

odor profiling and in the development of flavor formulations.[1][13]

Chemical Intermediate: Butyl propionate can serve as a starting material or intermediate in

the synthesis of other organic compounds.[13] The polymer of butyl propionate is noted for

its biodegradable nature.[7]

Fuel Additive: Research has explored its potential as a fuel additive.[7]

Butyl Propionate

Key Properties Primary Applications

Ester Structure Physicochemical
Properties

Spectroscopic
Profile Solvent Fragrance & Flavor Chemical Intermediate Fuel Additive

Click to download full resolution via product page

Caption: Logical relationship between the properties and applications of butyl propionate.

Safety and Handling
Butyl propionate is a flammable liquid and should be handled with appropriate safety

precautions.[1][6] It can cause irritation to the skin and eyes.[1][6] Ingestion may lead to

abdominal pain and nausea.[1] It is important to handle this chemical in a well-ventilated area

and to wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Conclusion
Butyl propionate is a versatile ester with well-defined chemical and physical properties. Its

synthesis via Fischer esterification is a standard and efficient process. For researchers and

professionals in drug development, its primary utility lies in its role as a solvent, a chemical
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intermediate, and a reference compound for its characteristic odor. Understanding its

properties and safe handling procedures is essential for its effective and responsible use in a

laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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